Cas no 2228995-73-9 (3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine)
3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
- 2228995-73-9
- EN300-1989929
- 3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine
-
- Inchi: 1S/C13H17NO4/c1-15-10-4-12-11(17-8-18-12)3-9(10)5-13(16-2)6-14-7-13/h3-4,14H,5-8H2,1-2H3
- InChI Key: VOVSCVZKKBWSPE-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2C=C3C(=CC=2OC)OCO3)CNC1
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49Ų
3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989929-1g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 1g |
$1643.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-5g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 5g |
$4764.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-10g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 10g |
$7065.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-0.05g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 0.05g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-0.1g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 0.1g |
$1447.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-0.25g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 0.25g |
$1513.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-0.5g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 0.5g |
$1577.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-1.0g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 1g |
$1643.0 | 2023-05-26 | ||
| Enamine | EN300-1989929-2.5g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 2.5g |
$3220.0 | 2023-09-16 | ||
| Enamine | EN300-1989929-5.0g |
3-methoxy-3-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]azetidine |
2228995-73-9 | 5g |
$4764.0 | 2023-05-26 |
3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine
Introduction to 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine (CAS No. 2228995-73-9)
3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine, identified by the CAS number 2228995-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as methoxy and azetidine moieties. The presence of these groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.
The structural motif of 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine incorporates elements that are highly relevant to modern pharmacological research. The dioxaindan ring system, a fused bicyclic structure containing oxygen atoms, is known for its ability to modulate biological pathways through selective interactions with target proteins and enzymes. In particular, the methoxy substituents attached to the dioxaindan core enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. Studies have indicated that derivatives of 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine exhibit potential as scaffolds for developing novel therapeutic agents. For instance, modifications in the azetidine ring can lead to enhanced binding to specific biological targets, which is crucial for designing drugs with improved efficacy and reduced side effects.
The pharmaceutical industry has been increasingly interested in exploring heterocyclic compounds due to their diverse biological activities. The 6-methoxy-1,3-dioxaindan moiety in this compound is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. By leveraging the structural versatility of this scaffold, researchers aim to develop small molecules that can modulate these pathways effectively.
In vitro studies have begun to unravel the pharmacological profile of 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine. Initial experiments suggest that this compound exhibits moderate affinity for certain enzyme targets, which could be exploited for therapeutic purposes. Furthermore, its stability under various physiological conditions makes it a suitable candidate for further development into a lead compound. The methoxy groups play a critical role in determining its solubility and bioavailability, factors that are essential for successful drug formulation.
The synthesis of 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for the introduction of structural diversity at key positions within the molecule.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. By systematically varying substituents on the dioxaindan core and azetidine ring, chemists can generate libraries of analogs with tailored properties. Such libraries are invaluable tools in high-throughput screening campaigns aimed at identifying compounds with optimal pharmacokinetic profiles.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, guiding synthetic efforts toward more effective leads. This interdisciplinary approach combines expertise from organic chemistry, biochemistry, and computational science to streamline drug development.
Future research directions may focus on optimizing the pharmacological properties of this compound through structure-based design. By understanding how different substituents influence its interactions with biological targets, scientists can refine its chemical structure to enhance potency and selectivity. Additionally, exploring its potential in combination therapies could open up new therapeutic strategies against complex diseases.
The versatility of 3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine extends beyond its role as a single entity; it serves as a platform for developing prodrugs or derivatives with improved delivery characteristics. For example, incorporating additional functional groups could enable targeted release mechanisms or enhance tissue penetration. Such modifications are critical for achieving therapeutic efficacy while minimizing systemic exposure.
In conclusion, 3-methoxy - 3 - ( 6 - meth oxy - 1 , 3 - di ox ain dan - 5 - yl ) me thyl az etid ine (CAS No . 2228995 - 73 - 9 ) represents an exciting opportunity in pharmaceutical research due to its intricate structure and potential biological activities . Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutics . As scientific understanding advances , further exploration into its pharmacological profile will undoubtedly yield innovative solutions for addressing unmet medical needs . p >
2228995-73-9 (3-methoxy-3-(6-methoxy-1,3-dioxaindan-5-yl)methylazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)